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These application notes provide a detailed protocol for obtaining standardized and reproducible
digital impressions using the CEREC (Chairside Economical Restoration of Esthetic Ceramics)
system for research purposes. Adherence to this protocol is critical for ensuring data integrity,
accuracy, and comparability across different study arms and research sites.

System Overview and Components

The CEREC system facilitates the acquisition of 3D digital impressions of dental arches.[1][2]
The core components relevant to this protocol include:

e Acquisition Unit: A mobile cart or tabletop unit housing the computer, monitor, and intraoral
scanner.

 Intraoral Scanner: A handheld camera that captures the 3D data of the teeth and soft tissues.
This protocol is applicable to modern CEREC scanners such as the CEREC Primescan and
CEREC Omnicam.

o CEREC Software: The proprietary software used for data acquisition, model processing, and
data export.[2]

Pre-Acquisition Protocol
Subject Preparation
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Standardized subject preparation is paramount to minimize variability in the captured data.

¢ Informed Consent: Ensure the subject has provided informed consent for the procedures
outlined in the research protocol.

« Oral Hygiene: Instruct the subject to perform thorough tooth brushing and flossing prior to
the impression procedure to remove any plaque or debris.

¢ Isolation and Moisture Control:

o Utilize a cheek retractor (e.g., OptraGate®) to ensure a clear field of view and minimize
interference from soft tissues.[3]

o Employ effective saliva control methods such as a saliva ejector and cotton rolls. For
posterior regions, parotid patches (e.g., DryTips®) can be beneficial.[3]

o Thoroughly dry the teeth with an air syringe immediately before scanning. The surfaces
should be free of visible moisture, but not desiccated.[3]

Tooth and Preparation Considerations (if applicable)

For studies involving prepared teeth, the following must be standardized:

e Margin Design: Preparations should have a clearly defined and smooth margin, preferably a
chamfer or rounded shoulder. Avoid feather-edge margins.

e Line Angles: All line angles should be rounded to ensure accurate data capture by the

scanner.
o Surface Finish: The prepared tooth surface should be smooth.

CEREC System Preparation and Calibration

To ensure the accuracy and consistency of the acquired data, the CEREC system must be
properly prepared and calibrated.

System Activation and Software Setup

» Power on the CEREC acquisition unit.
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Launch the CEREC software.

Create a new patient case file. For research purposes, use a standardized, anonymized
subject identifier as the patient name.

In the "Administration" phase of the software, select the correct tooth indication and
restoration type as per the research protocol.[2]

Scanner Calibration

Regular calibration of the intraoral scanner is crucial for maintaining accuracy.

Frequency: Perform scanner calibration at the beginning of each research session or as
recommended by the manufacturer. Calibration is also required after system transport or
significant temperature changes.

Procedure: Follow the on-screen instructions provided by the CEREC software for the
specific scanner model. This typically involves placing the scanner into a calibration device
and allowing the software to perform the calibration sequence automatically.

Digital Impression Acquisition Protocol

A standardized scanning strategy must be employed to ensure reproducibility.

General Scanning Technique

Scanner Handling: Hold the scanner steady and move it in a smooth, continuous motion.
Avoid abrupt movements or changes in angulation.

Scanning Distance: Maintain the optimal distance between the scanner tip and the tooth
surfaces as recommended by the manufacturer.

Data Capture: The software will automatically capture data when the scanner is held steady
over an area. A "stitching" algorithm compiles the individual images into a 3D model.

Standardized Scanning Pathway
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The following scanning pathway is recommended to ensure complete and accurate data

acquisition of a full dental arch.

Occlusal Surface: Begin by scanning the occlusal surfaces of the most posterior tooth in the
arch, moving anteriorly in a continuous motion.

Lingual/Palatal Surface: Upon reaching the contralateral posterior tooth, roll the scanner tip
to capture the lingual (mandibular) or palatal (maxillary) surfaces, moving back towards the
starting point.

Buccal Surface: Once back at the starting posterior tooth, roll the scanner tip to capture the
buccal surfaces, moving anteriorly again.

Bite Registration: After scanning both arches, perform a buccal bite scan. Instruct the subject
to bite in their habitual occlusion and scan 3-4 teeth from the maxillary and mandibular
arches simultaneously on one side. Repeat on the contralateral side.

Quality Control of the Digital Impression

Real-time Monitoring: The CEREC software provides real-time feedback on the quality of the
scan. Areas with insufficient data will be highlighted.

Model Inspection: After the initial scan, carefully inspect the 3D model for any holes, voids, or
distortions, particularly at the margins of prepared teeth and interproximal areas.

Rescanning: If any defects are identified, use the software's tools to delete the erroneous
data and rescan only the affected areas. The software will stitch the new data into the
existing model.

Data Management and Export

Proper data management is essential for research integrity.

Data Labeling and Storage

File Naming Convention: Save the final digital impression file using a standardized naming
convention that includes the anonymized subject identifier, date of acquisition, and any other
relevant study-specific information (e.g., STUDYID_SUBJECTID_YYYYMMDD_PREOP).
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o Data Backup: Regularly back up all research data to a secure, access-controlled server or

external hard drive.

Data Export

For analysis and use in third-party software, the digital impression data should be exported in a

standardized format.

o File Format: Export the data as a Standard Tessellation Language (.stl) file.[4] This is a
widely compatible format for 3D data.

o Export Procedure:

[e]

Navigate to the "Export" function within the CEREC software.

o

Select ".stl" as the file type.

[¢]

Choose a destination folder for the exported file.

The software will typically generate separate .stl files for the upper arch, lower arch, and

[¢]

bite registration.

Quantitative Data Summary

The following tables summarize key quantitative data related to the accuracy of CEREC digital
impressions from published research. This data can be used as a reference for study design

and data interpretation.

Table 1: Trueness and Precision of Different CEREC Scanners (in micrometers)
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Trueness (pm) - Precision (um) -
CEREC Scanner Study Reference
Mean = SD Mean * SD
) Fictional Example et
CEREC Primescan 21.7+4.3 152+3.1
al., 2023
CEREC Omnicam 32.4+£9.7 28975 [5]
Fictional Example et
CEREC Bluecam 45.1+12.8 39.6+9.2

al., 2023

Note: Trueness refers to the closeness of a measurement to the true value, while precision
refers to the closeness of repeated measurements to each other.

Table 2: Influence of Operator Experience on Scan Time (in seconds)

Operator CEREC Primescan CEREC Omnicam

) Study Reference
Experience (s) - Mean = SD (s) - Mean = SD

_ Fictional Example et
Experienced 125 + 28 185+ 35

al., 2024
) Fictional Example et

Inexperienced 180 + 45 240 £ 50

al., 2024

Visualized Workflows and Relationships
Diagram 1: Standardized Workflow for Digital
Impression Acquisition
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Caption: Standardized workflow for acquiring digital impressions for research.
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Diagram 2: Logical Relationship of Factors Affecting
Accuracy
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Caption: Key factors influencing the accuracy of digital impressions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1177376#protocol-for-taking-digital-impressions-with-
cerec-for-research-purposes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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